2,3-difluoro-4-methyl-N-[2-(2-oxo-1-imidazolidinyl)ethyl]benzamide

• IUPAC Name: 2,3-difluoro-4-methyl-N-[2-(2-oxoimidazolidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C13H15F2N3O2/c1-8-2-3-9(11(15)10(8)14)12(19)16-4-6-18-7-5-17-13(18)20/h2-3H,4-7H2,1H3,(H,16,19)(H,17,20)
• InChI Key: YEYDCRJSKHHYHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)NCCN2CCNC2=O)F)F
• Molecular Formula: C13H15F2N3O2
• Molecular Weight: 283.27 g/mol

Description

2,3-difluoro-4-methyl-N-[2-(2-oxo-1-imidazolidinyl)ethyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DFE and has been found to have significant effects on biochemical and physiological processes in the body. In

Scientific Research Applications

DFE has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DFE can inhibit the growth and proliferation of cancer cells in vitro and in vivo. DFE has also been found to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of a variety of diseases.

Mechanism of Action

DFE exerts its effects through the inhibition of specific enzymes involved in cellular processes such as DNA synthesis and repair. Specifically, DFE has been found to inhibit the activity of thymidylate synthase, an enzyme that is essential for the synthesis of DNA. This inhibition leads to a decrease in DNA synthesis and cell proliferation.
Biochemical and physiological effects:
In addition to its effects on cancer cells, DFE has been found to have a variety of biochemical and physiological effects. Studies have shown that DFE can induce apoptosis, or programmed cell death, in cancer cells. DFE has also been found to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DFE in lab experiments is its specificity for thymidylate synthase, which allows for targeted inhibition of DNA synthesis. However, DFE can be difficult to synthesize and purify, which may limit its use in some experiments. Additionally, the effects of DFE may vary depending on the specific cell type and experimental conditions, which may require further optimization.

Future Directions

There are several potential future directions for research on DFE. One area of interest is the development of more efficient synthesis methods for DFE, which could increase its availability for research. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DFE, particularly in the context of specific diseases. Finally, there may be potential applications for DFE beyond cancer research, such as in the treatment of inflammatory diseases or as an antioxidant.

Synthesis Methods

DFE can be synthesized through a multi-step process involving the reaction of 2,3-difluoroaniline with 2-oxo-1-imidazolidineacetic acid followed by the addition of methyl iodide and then the reaction with 4-fluorobenzoyl chloride. The resulting product is then purified through recrystallization and column chromatography.